Cas no 2228839-49-2 (1-(3,5-dichloropyridin-4-yl)-2-fluoroethan-1-ol)

• Product Name: 1-(3,5-dichloropyridin-4-yl)-2-fluoroethan-1-ol
• CAS No: 2228839-49-2
• MF: C₇H₆Cl₂FNO
• MW: 210.033043384552
• CID: 6097932
• PubChem ID: 165634600
• Update Time: 2025-07-23

1-(3,5-dichloropyridin-4-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloropyridin-4-yl)-2-fluoroethan-1-ol
• 2228839-49-2
• EN300-1975169

• Inchi： 1S/C7H6Cl2FNO/c8-4-2-11-3-5(9)7(4)6(12)1-10/h2-3,6,12H,1H2
• InChI Key： JYZFBBGWJXHQRX-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C(CF)O)Cl

Computed Properties

• Exact Mass: 208.9810474g/mol
• Monoisotopic Mass: 208.9810474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(3,5-dichloropyridin-4-yl)-2-fluoroethan-1-ol

Chemical Profile of 1-(3,5-dichloropyridin-4-yl)-2-fluoroethan-1-ol (CAS No: 2228839-49-2)

1-(3,5-dichloropyridin-4-yl)-2-fluoroethan-1-ol, identified by its Chemical Abstracts Service number CAS No: 2228839-49-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both chloro and fluoro substituents on the pyridine ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 1-(3,5-dichloropyridin-4-yl)-2-fluoroethan-1-ol involves a series of well-designed organic reactions that highlight the versatility of modern synthetic methodologies. The introduction of the fluoro group at the 2-position and the chloro groups at the 3 and 5 positions of the pyridine ring requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. These synthetic strategies not only showcase the expertise in organic chemistry but also underscore the importance of methodological innovation in drug discovery.

In recent years, there has been growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Specifically, derivatives featuring chloro and fluoro substituents have been extensively studied for their potential as pharmacological agents. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding affinity, making it a crucial element in drug design. The presence of chloro groups enhances lipophilicity and can influence binding interactions with biological targets. This combination of structural features makes 1-(3,5-dichloropyridin-4-yl)-2-fluoroethan-1-ol a promising candidate for further exploration in medicinal chemistry.

Current research in the field of medicinal chemistry has demonstrated that 1-(3,5-dichloropyridin-4-yl)-2-fluoroethan-1-ol exhibits notable pharmacological properties that warrant further investigation. Studies have indicated that this compound may possess anti-inflammatory, antiviral, and anticancer activities. These potential therapeutic effects are attributed to its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, preliminary in vitro studies have suggested that this compound can inhibit the activity of certain kinases, which are key players in cancer progression. Such findings highlight the compound's potential as a lead molecule for developing novel therapeutic agents.

The structural framework of 1-(3,5-dichloropyridin-4-yl)-2-fluoroethan-1-ol also makes it an attractive candidate for further derivatization. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune its biological activity to target specific diseases more effectively. This flexibility is particularly important in drug development, where optimizing a molecule's properties is crucial for achieving desired pharmacological outcomes. Recent advances in computational chemistry have enabled researchers to predict the behavior of such compounds before conducting expensive experimental trials. This approach not only accelerates the drug discovery process but also reduces costs associated with traditional trial-and-error methods.

From a broader perspective, the study of 1-(3,5-dichloropyridin-4-yl)-2-fluoroethan-1-ol contributes to our understanding of how structural modifications can influence biological activity. This knowledge is essential for designing molecules that are both effective and safe for therapeutic use. The compound's unique combination of substituents provides a valuable model for investigating structure-activity relationships (SAR) in pyridine derivatives. Such studies are fundamental to advancing drug discovery efforts and may lead to the identification of new therapeutic candidates with improved efficacy and reduced side effects.

The future prospects for 1-(3,5-dichloropyridin-4-yl)-2-fluoroethan-1-ol are promising, given its potential applications in various therapeutic areas. As research continues to uncover new biological targets and mechanisms, this compound may find utility in treating a range of diseases. Additionally, its role as a scaffold for designing novel drugs underscores its importance in pharmaceutical chemistry. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in realizing its full potential. By leveraging interdisciplinary approaches and innovative technologies, researchers can harness the therapeutic promise of this remarkable compound.